Cas no 1805784-56-8 (Ethyl 4-hydrazinyl-3-hydroxybenzoate)

• Product Name: Ethyl 4-hydrazinyl-3-hydroxybenzoate
• CAS No: 1805784-56-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4957775
• Update Time: 2025-09-19

Ethyl 4-hydrazinyl-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydrazinyl-3-hydroxybenzoate

• Inchi： 1S/C9H12N2O3/c1-2-14-9(13)6-3-4-7(11-10)8(12)5-6/h3-5,11-12H,2,10H2,1H3
• InChI Key： BVFKMGRKUWYQSW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)O)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.6
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 4-hydrazinyl-3-hydroxybenzoate

Recent Advances in the Study of Ethyl 4-hydrazinyl-3-hydroxybenzoate (CAS: 1805784-56-8) and Its Applications in Chemical Biology and Medicine

Ethyl 4-hydrazinyl-3-hydroxybenzoate (CAS: 1805784-56-8) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its hydrazine and hydroxybenzoate functional groups, serves as a versatile building block for the synthesis of various pharmacologically active molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory drug discovery.

One of the most notable advancements in the study of Ethyl 4-hydrazinyl-3-hydroxybenzoate is its application in the synthesis of hydrazone derivatives. Researchers have demonstrated that these derivatives exhibit potent biological activities, including inhibition of key enzymes involved in disease pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the compound's utility in designing inhibitors of bacterial DNA gyrase, a target for novel antibiotics. The study reported that hydrazone derivatives of Ethyl 4-hydrazinyl-3-hydroxybenzoate showed promising activity against multidrug-resistant bacterial strains, with minimal cytotoxicity to human cells.

In addition to its antimicrobial potential, Ethyl 4-hydrazinyl-3-hydroxybenzoate has been investigated for its role in cancer therapy. A recent preprint on *bioRxiv* described the compound's ability to modulate reactive oxygen species (ROS) levels in cancer cells, leading to selective apoptosis. The study utilized a combination of in vitro and in silico approaches to elucidate the mechanism of action, revealing that the compound interacts with redox-sensitive signaling pathways. These findings suggest that Ethyl 4-hydrazinyl-3-hydroxybenzoate could serve as a scaffold for developing targeted anticancer agents with reduced side effects.

Another area of interest is the compound's potential in neurodegenerative disease research. A 2024 paper in *ACS Chemical Neuroscience* explored the neuroprotective effects of Ethyl 4-hydrazinyl-3-hydroxybenzoate derivatives in models of Alzheimer's disease. The researchers found that these derivatives could inhibit amyloid-beta aggregation and reduce oxidative stress in neuronal cells. This dual mechanism of action positions the compound as a promising candidate for further development in neurotherapeutics.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and functionalization of Ethyl 4-hydrazinyl-3-hydroxybenzoate. A study in *Organic Process Research & Development* (2023) reported a scalable and environmentally friendly synthesis route, achieving high yields and purity. This advancement is critical for enabling large-scale applications of the compound in drug discovery and development.

In conclusion, Ethyl 4-hydrazinyl-3-hydroxybenzoate (CAS: 1805784-56-8) represents a versatile and pharmacologically relevant compound with broad applications in chemical biology and medicine. Recent research has underscored its potential in antimicrobial, anticancer, and neuroprotective therapies, as well as advancements in its synthetic accessibility. Future studies are expected to further explore its mechanistic insights and translational potential, paving the way for novel therapeutic interventions.